4-chloro-N-[2-(1H-indol-3-yl)ethyl]butanamide

• IUPAC Name: 4-chloro-N-[2-(1H-indol-3-yl)ethyl]butanamide
• InChI: InChI=1S/C14H17ClN2O/c15-8-3-6-14(18)16-9-7-11-10-17-13-5-2-1-4-12(11)13/h1-2,4-5,10,17H,3,6-9H2,(H,16,18)
• InChI Key: KODRQRQPXLQCCB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)CCNC(=O)CCCCl
• Molecular Formula: C14H17ClN2O
• Molecular Weight: 264.75 g/mol

Description

“4-chloro-N-[2-(1H-indol-3-yl)ethyl]butanamide” is a chemical compound that belongs to the tryptamine family. The full chemical name of this structure is N-ethyl-N-[2-(1H-indol-3-yl)ethyl]propan-2-amine. It is closely related to the compounds diethyltryptamine (DET) and DIPT.

Synthesis Analysis

The synthesis of indole derivatives, such as “4-chloro-N-[2-(1H-indol-3-yl)ethyl]butanamide”, has been a subject of interest in recent years. A one-pot, three-component protocol for the synthesis of 1,2,3-trisubstituted indoles has been developed, based on a Fischer indolisation–indole N-alkylation sequence. This procedure is very rapid, operationally straightforward, generally high yielding, and draws upon readily available building blocks.

Molecular Structure Analysis

The molecular structure of “4-chloro-N-[2-(1H-indol-3-yl)ethyl]butanamide” can be analyzed using various spectroscopic techniques. For instance, nuclear magnetic resonance (NMR) spectroscopy can provide information about the number and type of atoms in the molecule. Other techniques such as UV, IR, and mass spectrometry can also provide valuable information about the molecular structure.

Chemical Reactions Analysis

Indole derivatives, including “4-chloro-N-[2-(1H-indol-3-yl)ethyl]butanamide”, are known to undergo a variety of chemical reactions. For example, they can participate in multicomponent reactions (MCRs), which are one-step convergent strategies wherein more than two starting materials combine through covalent bonds to afford a single product.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-chloro-N-[2-(1H-indol-3-yl)ethyl]butanamide” can be determined using various analytical techniques. For instance, its molecular weight can be determined using mass spectrometry. Other properties such as melting point can be determined using thermal analysis.

Scientific Research Applications

Antiviral Activity

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Antimicrobial Properties

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Rooting and Adventitious Root Formation

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Synthetic Approaches to Indazoles

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Future Directions

The future directions in the research of “4-chloro-N-[2-(1H-indol-3-yl)ethyl]butanamide” and similar indole derivatives could involve the exploration of their diverse biological activities and therapeutic possibilities. Additionally, the development of novel methods of synthesis could attract the attention of the chemical community.